Cas no 55179-65-2 (2-Pyrimidinamine, 5-(2-methyl-1-propenyl)- (9CI))

• Product Name: 2-Pyrimidinamine, 5-(2-methyl-1-propenyl)- (9CI)
• CAS No: 55179-65-2
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 1019882
• PubChem ID: 12999942
• Update Time: 2025-04-20

2-Pyrimidinamine, 5-(2-methyl-1-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 5-(2-methyl-1-propenyl)- (9CI)
• 5-(2-Methyl-1-propen-1-yl)-2-pyrimidinamine
• 2-Amino-5-iodonicotinaldehyde
• 2-Amino-5-iodo-pyridine-3-carbaldehyde
• 2-Amino-5-iodopyridine-3-carboxaldehyde
• 2-Amino-5-isobutenyl-pyrimidin
• 5-(2-methyl-propenyl)-pyrimidin-2-ylamine
• 5-iodo-2-aminopyridine-3-carboxaldehyde
• AC1Q52VP
• AC1Q52VQ
• ACMC-1CUL4
• AGN-PC-01LQZC
• aminoiodopyridinecarbaldehyde
• 2-PYRIMIDINAMINE, 5-(2-METHYL-1-PROPENYL)-
• DB-324149
• 55179-65-2
• 5-(2-Methylprop-1-en-1-yl)pyrimidin-2-amine
• AKOS006364794

• Inchi： 1S/C8H11N3/c1-6(2)3-7-4-10-8(9)11-5-7/h3-5H,1-2H3,(H2,9,10,11)
• InChI Key： WKXDSWJTTXBZJT-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C(C=1)/C=C(\C)/C

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 52.53000
• LogP: 1.41210